L-Alanyl-l-alanine
L-Alanyl-l-alanine
L-alanyl-L-alanine is a dipeptide consisting of two L-alanine units joined by a peptide linkage. It has a role as a Mycoplasma genitalium metabolite. It derives from a L-alanine.
Brand Name:
Vulcanchem
CAS No.:
1948-31-8
VCID:
VC0112206
InChI:
InChI=1S/C6H12N2O3/c1-3(7)5(9)8-4(2)6(10)11/h3-4H,7H2,1-2H3,(H,8,9)(H,10,11)/t3-,4-/m0/s1
SMILES:
CC(C(=O)NC(C)C(=O)O)N
Molecular Formula:
C6H12N2O3
Molecular Weight:
160.17 g/mol
L-Alanyl-l-alanine
CAS No.: 1948-31-8
Reference Standards
VCID: VC0112206
Molecular Formula: C6H12N2O3
Molecular Weight: 160.17 g/mol
CAS No. | 1948-31-8 |
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Product Name | L-Alanyl-l-alanine |
Molecular Formula | C6H12N2O3 |
Molecular Weight | 160.17 g/mol |
IUPAC Name | (2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid |
Standard InChI | InChI=1S/C6H12N2O3/c1-3(7)5(9)8-4(2)6(10)11/h3-4H,7H2,1-2H3,(H,8,9)(H,10,11)/t3-,4-/m0/s1 |
Standard InChIKey | DEFJQIDDEAULHB-IMJSIDKUSA-N |
Isomeric SMILES | C[C@@H](C(=O)N[C@@H](C)C(=O)[O-])[NH3+] |
SMILES | CC(C(=O)NC(C)C(=O)O)N |
Canonical SMILES | CC(C(=O)NC(C)C(=O)[O-])[NH3+] |
Description | L-alanyl-L-alanine is a dipeptide consisting of two L-alanine units joined by a peptide linkage. It has a role as a Mycoplasma genitalium metabolite. It derives from a L-alanine. |
Synonyms | Ala-Ala alanyl-D-alanine alanylalanine alanylalanine, (D)-isomer alanylalanine, (D-Ala)-(L-Ala)-isomer alanylalanine, (L)-isomer alanylalanine, (L-Ala)-(D-Ala)-isomer alanylalanine, (L-Ala)-(DL-Ala)-isomer D-Ala-D-Ala D-alanine, D-alanyl- D-alanine, L-alanyl- D-alanyl-D-alanine D-alanyl-L-alanine D-alanylalanine di-L-alanine dialanine dialanine, D,D- H-Ala-Ala-OH H-D-Ala-D-Ala-OH L-alanine, D-alanyl- L-alanyl-D-alanine L-alanyl-L-alanine N-D-alanyl-L-alanine N-L-alanyl-D-alanine NSC-89598 |
PubChem Compound | 5484352 |
Last Modified | Nov 11 2021 |
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